3-benzenesulfonamido-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound, also known by its CAS No. 886909-17-7, is a research chemical and not intended for human or veterinary use. It has a molecular formula of C22H18N4O6S2 and a molecular weight of 498.53 .
Molecular Structure Analysis
The molecular structure of this compound includes a 1,3,4-oxadiazol-2-yl group attached to a benzenesulfonamido moiety . It has a complexity of 911, a rotatable bond count of 7, a hydrogen bond donor count of 2, and a hydrogen bond acceptor count of 9 .Scientific Research Applications
Synthesis and Biological Evaluation
Research has been focused on synthesizing novel benzenesulfonamide derivatives, exploring their chemical reactivity towards various nucleophiles for the potential development of new therapeutic agents. For instance, the study by Fahim and Shalaby (2019) elaborated on the synthesis of pyrazolyl and isoxazolyl-phenyl benzenesulfonamide derivatives, some of which exhibited significant in vitro antitumor activity against HepG2 and MCF-7 cell lines. The compound 4-chloro-N-(4-(isoxazole-3-yl)phenyl) benzenesulfonamide was highlighted for its interaction against KSHV thymidylate synthase complex, suggesting its potential in cancer therapy (Asmaa M. Fahim, Mona A. Shalaby, 2019).
Anticancer Activity
A detailed structure-activity analysis of novel (E)-5-(2-Arylvinyl)-1,3,4-oxadiazol-2-yl)benzenesulfonamides was conducted by Szafrański et al. (2020). This research aimed to understand the influence of the 2-aryl-vinyl substituent and benzenesulfonamide scaffold on anticancer activity. One compound, in particular, showed promising activity against various cancer cell lines, indicating the importance of the sulfonamide moiety's position relative to the oxadiazole ring for optimizing antitumor activity (Krzysztof Szafrański, J. Sławiński, Łukasz Tomorowicz, A. Kawiak, 2020).
Enzyme Inhibition
Compounds incorporating benzenesulfonamide and 1,3,4-oxadiazole moieties have also been investigated for their enzyme inhibitory properties. Khan et al. (2022) synthesized S-alkylphthalimide-oxadiazole-benzenesulfonamide hybrids from probenecid, exhibiting notable α-amylase inhibition. This suggests their potential therapeutic application in diseases where enzyme inhibition is beneficial, such as diabetes or Alzheimer's disease (B. Khan, S. S. Hamdani, M. N. Ahmed, S. Hameed, Muhammad Ashfaq, Ahmed M. Shawky, Mahmoud A. A. Ibrahim, Peter A. Sidhom, 2022).
Properties
IUPAC Name |
3-(benzenesulfonamido)-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O6S2/c1-33(28,29)19-12-6-8-16(14-19)21-24-25-22(32-21)23-20(27)15-7-5-9-17(13-15)26-34(30,31)18-10-3-2-4-11-18/h2-14,26H,1H3,(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXQMGSPNSCCENS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.